Cas no 37140-22-0 (3-Nitronaphthalene-1,8-dicarboxylic acid)

3-Nitronaphthalene-1,8-dicarboxylic acid structure
37140-22-0 structure
Product Name:3-Nitronaphthalene-1,8-dicarboxylic acid
CAS No:37140-22-0
MF:C12H7NO6
MW:261.187083482742
CID:2824467
Update Time:2023-08-07

3-Nitronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Nitronaphthalene-1,8-dicarboxylic acid
    • 3-nitro-1,8-naphthalic acid
    • Inchi: 1S/C12H7NO6/c14-11(15)8-3-1-2-6-4-7(13(18)19)5-9(10(6)8)12(16)17/h1-5H,(H,14,15)(H,16,17)
    • InChI Key: BVZLVXMWQPRHJR-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=C2C=CC=C(C(=O)O)C2=1)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 404
  • XLogP3: 1.8
  • Topological Polar Surface Area: 120
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